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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B1139682

A detailed examination of two related macrocyclic lactones, TS 155-2 and hygrolidin, reveals
distinct yet overlapping biological activities, primarily centered on the inhibition of vacuolar-type
H+-ATPase (V-ATPase) and the modulation of cell cycle progression and autophagy. This
guide provides a comprehensive comparison of their mechanisms of action, supported by
available experimental data, and outlines the methodologies for key biological assays.

Introduction

TS 155-2 (also known as JBIR-100) and hygrolidin are naturally occurring 16-membered
macrocyclic lactones belonging to the bafilomycin family, produced by different species of
Streptomyces.[1][2][3][4] Their structural similarities translate into shared biological targets,
most notably the V-ATPase, a proton pump crucial for the acidification of intracellular
organelles.[2][5][6][7] This shared target underpins their cytotoxic and antimicrobial properties.
However, subtle structural differences likely account for the nuances in their reported cellular
effects. This guide aims to dissect these differences and similarities to provide researchers with
a clear comparative framework.

Comparative Biological Activities

While direct comparative studies between TS 155-2 and hygrolidin are limited, an analysis of
their individual activities reveals key areas of convergence and divergence.

V-ATPase Inhibition
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Both TS 155-2 and hygrolidin are recognized as inhibitors of V-ATPase.[1][5] This inhibition
disrupts the acidification of lysosomes and other vesicles, interfering with processes such as
protein degradation, receptor recycling, and autophagy. The V-ATPase inhibitory activity is a
hallmark of the bafilomycin class of compounds.

Cytotoxicity and Cell Cycle Arrest

Both compounds exhibit cytotoxic effects against cancer cell lines.

e TS 155-2 has been shown to have a cytotoxic effect on HeLa cells with a half-maximal
inhibitory concentration (IC50) of 72.6 nM after 48 hours of treatment.[2][8] There is also an
indication that TS 155-2 can induce cell cycle arrest, though detailed studies on this aspect
are not readily available.[9]

» Hygrolidin demonstrates potent growth inhibition of solid tumor-derived cell lines, such as the
DLD-1 human colon cancer cell line.[1] Its mechanism involves the induction of cell cycle
arrest in the G1 and S phases.[1] This is achieved by increasing the expression of the cyclin-
dependent kinase inhibitor p21, which in turn inhibits the cyclin A-cdk2 complex more
strongly than the cyclin E-cdk2 complex.[1] The induction of p21 by hygrolidin is suggested
to be linked to its V-ATPase inhibitory activity.[1]

Antimicrobial Activity

TS 155-2 has been investigated for its antimicrobial properties, with preliminary findings
suggesting it perturbs the membrane of the bacterium Bacillus subtilis.[4][10]

Other Activities

TS 155-2 has also been reported to block thrombin-evoked calcium (Ca2+) entry into cells,
suggesting a potential role in pathways related to platelet activation and signaling.[11]

Data Summary

The following table summarizes the available quantitative data for TS 155-2 and hygrolidin. It is
important to note that the lack of direct comparative studies necessitates caution when
interpreting these values, as experimental conditions may vary between different studies.
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Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures discussed, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: Signaling pathway for TS 155-2.
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Caption: Signaling pathway for hygrolidin.
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Experimental Workflow: Cell Cycle Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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